Echinoside B
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Description
Echinoside B exhibits anti-tumour activities in vitro and vivo.
Scientific Research Applications
Anticancer and Antifungal Properties
Echinoside B, along with its congener Echinoside A, has been synthesized for in-depth studies due to its potent anticancer and antifungal activities. The adaptability of the synthetic approach allows for the exploration of the biological effects of these compounds (Chen et al., 2017).
Mechanism of Action in Cancer Treatment
Echinoside A, closely related to Echinoside B, exhibits unique characteristics in inhibiting noncovalent binding of topoisomerase2alpha (Top2alpha) to DNA. This interference with the Top2alpha-mediated DNA cleavage and religation process leads to potent in vitro and in vivo antitumor activities, suggesting a similar potential for Echinoside B (Li et al., 2010).
Anti-Tumour and Anti-Metastasis Effects
Studies on Echinoside A and its derivatives, including Echinoside B, have shown marked anti-cancer activity in HepG2 cells. This includes blocking cell-cycle progression and inducing apoptosis through the mitochondrial pathway. These findings highlight the potential of Echinoside B in cancer treatment (Zhao et al., 2012).
Anti-Metastatic Activity via MMP-9 Signal Pathway
Echinoside A (and potentially Echinoside B) exhibits significant anti-metastatic activity through the inhibition of the MMP-9 signal pathway. This includes effects on tumor cell adhesion, migration, invasion, and angiogenesis, suggesting a broader scope for Echinoside B in cancer therapeutics (Jingfeng, 2011).
Anti-Inflammatory and Immunomodulatory Effects
While not directly related to Echinoside B, studies on Echinacea (which contains similar compounds) show potential anti-inflammatory and immunomodulatory effects. This could indicate a wider range of therapeutic applications for Echinoside B (Aarland et al., 2016).
properties
CAS RN |
75410-52-5 |
---|---|
Product Name |
Echinoside B |
Molecular Formula |
C41H66NaO17S |
Molecular Weight |
886.01 |
IUPAC Name |
sodium (3R,4R,5R,6S)-6-(((3S,5R,8R,10S,12S,13S,17R)-12,17-dihydroxy-17-((S)-2-hydroxy-6-methylheptan-2-yl)-4,4,10,14-tetramethyl-19-oxo-1,2,3,4,5,6,7,8,10,12,14,15,16,17-tetradecahydro-14l5-14,13-(epoxymethano)cyclopenta[a]phenanthren-3-yl)oxy)-4-hydroxy-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl sulfate |
InChI |
InChI=1S/C41H67O17S.Na/c1-20(2)10-9-14-38(7,48)39(49)16-17-41(8)23-11-12-25-36(4,5)27(13-15-37(25,6)22(23)18-26(42)40(39,41)35(47)57-41)55-34-32(29(44)24(19-53-34)58-59(50,51)52)56-33-31(46)30(45)28(43)21(3)54-33;/h18,20-21,23-34,42-46,48-49H,9-17,19H2,1-8H3,(H,50,51,52);/q;+1/p-1/t21-,23-,24-,25+,26+,27+,28-,29+,30+,31-,32-,33+,34+,37-,38+,39+,40+;/m1./s1 |
InChI Key |
AJTCTPPHGQDTOH-BVFRRBAHSA-M |
SMILES |
CC1(C)[C@@H](O[C@H]2[C@@H]([C@H]([C@@H](CO2)OS(=O)([O-])=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](C)O3)O)O)O)CC[C@]4(C)C5=C[C@H](O)[C@]6(C(O7)=O)[C@]([C@@](C)(O)CCCC(C)C)(O)CCC67(C)[C@]5([H])CC[C@@]14[H].[Na+] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Echinoside B; |
Origin of Product |
United States |
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